2-(6-Chloro-2-morpholinopyrimidin-4-yl)malononitrile

• Molecular Formula: C11H10ClN5O
• Molecular Weight: 263.68 g/mol
• IUPAC Name: 2-(6-chloro-2-morpholin-4-ylpyrimidin-4-yl)propanedinitrile
• InChI: InChI=1S/C11H10ClN5O/c12-10-5-9(8(6-13)7-14)15-11(16-10)17-1-3-18-4-2-17/h5,8H,1-4H2
• InChI Key: XGPAJBOIUMVIQD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=CC(=N2)Cl)C(C#N)C#N

Description

2-(6-Chloro-2-morpholinopyrimidin-4-yl)malononitrile is a useful research compound. Its molecular formula is C11H10ClN5O and its molecular weight is 263.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of malononitrile (277 mg, 4.2 mmol) in THF cooled to 0° C., sodium hydride (189 mg, 4.7 mmol) was added. When the evolution of gas ceased, 4,6-dichloro-2-morpholinopyrimidine (1aa) (500 mg, 2.1 mmol) was added to the reaction mixture, followed by Pd(PPh3)4. The resulting suspension was refluxed at 80° C. overnight. The mixture was treated with aq. 2M NaOH (10 mL) and stirred for 15 min. The organic layer was discharged and the aqueous was acidified with aq. 2M HCl and extracted with ethyl acetate, yielding 2-(6-chloro-2-morpholinopyrimidin-4-yl)malononitrile (2aa) (617 mg) after drying and solvent evaporation.